Cas no 1005300-62-8 (2,4-dimethyl-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide)

• Product Name: 2,4-dimethyl-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide
• CAS No: 1005300-62-8
• MF: C₂₄H₂₆N₂O₄S₂
• MW: 470.604243755341
• CID: 5508096
• Update Time: 2025-10-29

2,4-dimethyl-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-N-[1-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-quinolin-6-yl]benzenesulfonamide
• 2,4-dimethyl-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide

• Inchi： 1S/C24H26N2O4S2/c1-17-6-10-22(11-7-17)32(29,30)26-14-4-5-20-16-21(9-12-23(20)26)25-31(27,28)24-13-8-18(2)15-19(24)3/h6-13,15-16,25H,4-5,14H2,1-3H3
• InChI Key： CBVJJRHGFAKBJE-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3S(C2=CC=C(C)C=C2)(=O)=O)(=O)=O)=CC=C(C)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 2,4-dimethyl-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide

Compound CAS No. 1005300-62-8: A Comprehensive Overview

The compound 2,4-dimethyl-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide (CAS No. 1005300-62-8) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of sulfonamides, which are widely recognized for their role in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a complex arrangement of aromatic rings, sulfur-containing functional groups, and a tetrahydroquinoline moiety, making it a prime candidate for research in drug design and material science.

Recent studies have highlighted the importance of sulfonamides in medicinal chemistry due to their ability to act as inhibitors of various enzymes and receptors. The tetrahydroquinoline core in this compound adds further complexity and functionality, potentially enhancing its bioavailability and pharmacokinetic properties. Researchers have explored the synthesis of similar compounds using advanced catalytic methods, such as palladium-catalyzed cross-coupling reactions, which have significantly improved the efficiency and scalability of such syntheses.

The 4-methylbenzenesulfonyl group attached to the tetrahydroquinoline ring plays a crucial role in modulating the electronic properties of the molecule. This group not only contributes to the overall stability of the compound but also enhances its solubility in organic solvents, making it suitable for use in various chemical processes. Furthermore, the presence of methyl groups at positions 2 and 4 on the benzene ring introduces steric effects that can influence the molecule's interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such complex molecules with unprecedented accuracy. By employing molecular docking studies and quantum mechanical calculations, scientists can now better understand how 2,4-dimethyl-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide interacts with potential therapeutic targets. These insights are invaluable for optimizing the compound's efficacy and minimizing off-target effects.

In terms of applications, this compound has shown promise in the development of novel drug delivery systems. Its unique combination of functional groups allows for controlled release mechanisms when incorporated into polymer matrices or lipid nanoparticles. Additionally, its thermal stability and resistance to hydrolysis make it a strong candidate for use in high-performance materials such as coatings and adhesives.

Looking ahead, ongoing research is focused on enhancing the biocompatibility of sulfonamide derivatives like CAS No. 1005300-62-8. By modifying the substituents on the aromatic rings or altering the sulfonamide group itself, scientists aim to create compounds with improved safety profiles for medical applications. Collaborative efforts between chemists and biologists are also exploring its potential as an anti-inflammatory agent or an antimicrobial compound.

In conclusion, 2,4-dimethyl-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide (CAS No. 1005300-62-8) represents a cutting-edge molecule with vast opportunities in both academic research and industrial development. Its intricate structure and versatile functional groups make it a focal point for innovation across multiple disciplines.